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Compound of Interest

Compound Name: Iso24
CAS No.: 473707-40-3
Cat. No.: B12784457
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1Iso24, scientifically known as ((4-
ethylphenyl)carbamoyl)phosphonic acid, a compound of interest for various research
applications. This document details its chemical properties, potential biological significance,
and practical information for its acquisition and use in a laboratory setting.

Purchasing Iso24

For researchers seeking to procure Iso24 for investigational purposes, several chemical
suppliers offer this compound. It is crucial to source from reputable vendors that provide
comprehensive analytical data to ensure the identity and purity of the supplied material. Below
is a summary of potential suppliers; however, availability and product specifications should be
verified directly with the vendors.
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. Product CAS Molecular .
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technical data
on their

website.[2]

Note: The compound of interest, ((4-ethylphenyl)carbamoyl)phosphonic acid (Iso24), is a
derivative of (4-Ethylphenyl)phosphonic acid. While suppliers for the base compound are listed,
obtaining the specific carbamoyl derivative may require custom synthesis. Researchers are
advised to contact the listed suppliers to inquire about their custom synthesis capabilities for

this specific molecule.

Technical Data

Due to the specific nature of Iso24, a comprehensive, publicly available technical data sheet is
not readily accessible. However, based on the known structure and data from related
phosphonic acid compounds, the following properties can be anticipated. Researchers should
confirm these properties with the supplier's certificate of analysis upon purchase.
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Property Anticipated Value Source/Rationale
Molecular Formula CoH12NO4P Based on chemical structure
] Calculated from molecular
Molecular Weight 229.17 g/mol
formula
) ) ] Typical for similar organic
Appearance White to off-white solid ) )
phosphonic acids
Sparingly soluble in water; Based on the properties of (4-
Solubility soluble in polar aprotic Ethylphenyl)phosphonic
solvents (e.g., DMSO, DMF) acid[2]
Melting Point Not available
Boiling Point Not available
Expected to have two pKa
pKa Not available values due to the phosphonic
acid group.
Store in a cool, dry, well- Standard for chemical
Storage

ventilated place.

reagents.[3][4]

A Safety Data Sheet (SDS) should be requested from the supplier, which will contain detailed

information on handling, storage, and safety precautions.

Experimental Protocols

Detailed experimental protocols for Iso24 are not yet published in peer-reviewed literature.

However, general methodologies for the synthesis and biological evaluation of phosphonic acid

derivatives can be adapted.

General Synthesis of Aryl Carbamoylphosphonic Acids

The synthesis of ((4-ethylphenyl)carbamoyl)phosphonic acid can be approached through

several synthetic routes. A plausible method involves the reaction of a corresponding

isocyanate with a phosphite, followed by hydrolysis.

Reaction Scheme:
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4-ethylphenyl isocyanate
Triethyl phosphite

. Acid or Base Hydrolysis e
Intermediate phosphonate ester (.., HCI or TMSB then MeOH) ((4-ethylphenyl)carbamoyl)phosphonic acid
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Preparation

Prepare Enzyme, Substrate,
and Iso24 Solutions

Step 1

Assay Execution

Incubate Enzyme with 1so24
(Pre-incubation)

tep 2

Initiate Reaction with Substrate

tep 3

Measure Reaction Product
(e.g., Spectrophotometry)

Step 4

Data Avnalysis

Determine IC50 Value

tep 5

Perform Kinetic Studies
(e.g., Michaelis-Menten)
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(Phosphate/Carboxylate)

Binds and inhibits

Iso24 I
(Phosphonate Mimic)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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